Cas no 117468-79-8 (L-Altraric acid)
L-Altraric acid structure
Product Name:L-Altraric acid
CAS No:117468-79-8
MF:C6H10O8
MW:210.138803005219
CID:1206704
PubChem ID:6857566
Update Time:2025-04-20
L-Altraric acid Chemical and Physical Properties
Names and Identifiers
-
- L-Altraric acid
- 5666-23-9
- L-talarate
- (2R,3R,4S,5R)-2,3,4,5-tetrahydroxyhexanedioic acid
- DTXSID801032143
- L-Altarate
- L-talaric acid
- DTXSID001035705
- 117468-79-8
- C21088
- CHEBI:21398
- Q27109398
- Altraric acid
-
- Inchi: 1S/C6H10O8/c7-1(3(9)5(11)12)2(8)4(10)6(13)14/h1-4,7-10H,(H,11,12)(H,13,14)/t1-,2+,3-,4-/m1/s1
- InChI Key: DSLZVSRJTYRBFB-GJPGBQJBSA-N
- SMILES: O[C@@H]([C@H](C(=O)O)O)[C@@H]([C@H](C(=O)O)O)O
Computed Properties
- Exact Mass: 210.0375
- Monoisotopic Mass: 210.03756727g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 156Ų
Experimental Properties
- PSA: 155.52
L-Altraric acid Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
117468-79-8 (L-Altraric acid) Related Products
- 133-37-9(DL-Tartaric acid)
- 617-73-2(2-Hydroxycaprylic Acid)
- 87-69-4(L(+)-Tartaric acid)
- 97-67-6(L-(-)-Malic Acid)
- 526-95-4(D-Gluconic acid)
- 868-14-4(Potassium Bitartrate)
- 526-99-8(Galactaric acid)
- 636-61-3(D-(+)-Malic acid)
- 299-27-4(D-Gluconic Acid Potassium Salt)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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